Cas no 1071638-49-7 (3-amino-1-(3-ethynylphenyl)thiourea)

• Product Name: 3-amino-1-(3-ethynylphenyl)thiourea
• CAS No: 1071638-49-7
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 4570333
• Update Time: 2025-06-13

3-amino-1-(3-ethynylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-ethynylphenyl)thiourea

• Inchi： 1S/C9H9N3S/c1-2-7-4-3-5-8(6-7)11-9(13)12-10/h1,3-6H,10H2,(H2,11,12,13)
• InChI Key： PUYJWGMSDCPRPZ-UHFFFAOYSA-N
• SMILES： N(C(NC1=CC=CC(C#C)=C1)=S)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-amino-1-(3-ethynylphenyl)thiourea

Comprehensive Overview of 3-amino-1-(3-ethynylphenyl)thiourea (CAS No. 1071638-49-7): Properties, Applications, and Research Insights

3-amino-1-(3-ethynylphenyl)thiourea (CAS No. 1071638-49-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This thiourea derivative features a unique molecular structure combining an ethynylphenyl group with an amino functionality, making it a versatile intermediate for synthetic applications. Its CAS number 1071638-49-7 serves as a critical identifier for researchers seeking high-purity reagents for targeted studies.

The compound's structural motif enables interactions with biological targets, particularly in enzyme inhibition studies. Recent publications highlight its potential as a building block for small-molecule inhibitors, aligning with current trends in drug discovery and precision medicine. The ethynyl group allows for click chemistry applications, addressing the growing demand for bioconjugation techniques in diagnostic probe development.

From a physicochemical perspective, 3-amino-1-(3-ethynylphenyl)thiourea exhibits moderate solubility in polar aprotic solvents, a property frequently queried in research forums. Analytical data suggests stability under inert atmospheres, with recommended storage at -20°C for long-term preservation. These characteristics make it suitable for high-throughput screening platforms, a hot topic in combinatorial chemistry discussions.

Innovative applications emerge in material science, where the compound's conjugated system shows promise for organic electronic components. Researchers are investigating its charge transport properties for potential use in OLED materials, responding to industry demands for more efficient optoelectronic devices. This aligns with frequent search queries regarding organic semiconductors and conductive polymers.

Synthetic protocols for CAS 1071638-49-7 typically involve nucleophilic addition to isothiocyanates, with yields optimized through microwave-assisted synthesis – a technique gaining traction in green chemistry initiatives. Recent patent literature describes improved purification methods addressing common challenges in heterocyclic compound isolation, a frequent pain point discussed in organic chemistry communities.

The compound's structure-activity relationships (SAR) are under investigation for various therapeutic targets, particularly in kinase modulation studies. This connects with trending searches about targeted cancer therapies and signal transduction inhibitors. Computational chemistry models predict favorable binding affinities with certain protein domains, though experimental validation remains ongoing.

Quality control of 3-amino-1-(3-ethynylphenyl)thiourea requires advanced analytical techniques, with HPLC-MS being the gold standard for purity verification. Discussions in analytical chemistry forums frequently address challenges in characterizing such aromatic thioureas, making this a relevant technical consideration for potential users.

Environmental and ADME studies (Absorption, Distribution, Metabolism, Excretion) of this compound class are emerging as important research areas, reflecting broader industry concerns about compound biodegradability. These aspects connect with popular searches about green chemistry metrics and sustainable pharmaceutical development practices.

From a commercial perspective, CAS 1071638-49-7 remains a low-volume specialty chemical, with pricing structures reflecting its custom synthesis requirements. This matches frequent queries from researchers comparing bulk purchase options versus on-demand synthesis services for rare compounds.

Future research directions may explore the compound's potential in bioorthogonal chemistry applications or as a precursor for metal-organic frameworks (MOFs) – both trending topics in academic literature. The amino-thiourea moiety's hydrogen bonding capacity makes it particularly interesting for supramolecular chemistry applications, another area receiving increased attention.